Cas no 129705-30-2 ((3S,6S)-2,7-Dimethyloctane-3,6-diol)

• Product Name: (3S,6S)-2,7-Dimethyloctane-3,6-diol
• CAS No: 129705-30-2
• MF: C₁₀H₂₂O₂
• MW: 174.280483722687
• CID: 898182
• PubChem ID: 7009313
• Update Time: 2024-11-08

(3S,6S)-2,7-Dimethyloctane-3,6-diol Chemical and Physical Properties

Names and Identifiers

• (3S,6S)-2,7-Dimethyloctane-3,6-diol
• (3S,6S)-2,7-Dimethyl-3,6-octanediol
• (3S,6S)-3,6-dihydroxy-2,7-dimethyloctane
• 39277_ALDRICH
• 39277_FLUKA
• 50407_FLUKA
• AG-D-60326
• AK-57244
• CTK4B6375
• SCHEMBL620985
• 129705-30-2
• BS-51098
• (3S,6S)-2,7-Dimethyl-3,6-octanediol, >=99.0% (sum of enantiomers, GC)
• CS-0109388
• E76552
• 3,6-Octanediol, 2,7-dimethyl-, (3S,6S)-
• J-005704

• Inchi： 1S/C10H22O2/c1-7(2)9(11)5-6-10(12)8(3)4/h7-12H,5-6H2,1-4H3/t9-,10-/m0/s1
• InChI Key： IIEGQVRKIRPFFP-UWVGGRQHSA-N
• SMILES： O[C@H](C(C)C)CC[C@@H](C(C)C)O

Computed Properties

• Exact Mass: 174.16200
• Monoisotopic Mass: 174.161979940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 96.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 0.916
• Boiling Point: 252 ºC
• Flash Point: 108 ºC
• PSA: 40.46000
• LogP: 1.80040

(3S,6S)-2,7-Dimethyloctane-3,6-diol Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26-36/37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols